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Compound of Interest

Compound Name: D-Methionine-N-fmoc-d3

Cat. No.: B12415456

For researchers, scientists, and drug development professionals, the safe and efficient
handling of specialized reagents like D-Methionine-N-fmoc-d3 is paramount for both personal
safety and research integrity. This guide provides immediate, essential safety protocols,
operational procedures, and disposal plans tailored for this Fmoc-protected, deuterium-labeled
amino acid.

Hazard Identification and Personal Protective
Equipment (PPE)

D-Methionine-N-fmoc-d3 and its non-deuterated counterpart are generally not classified as
hazardous substances according to the Globally Harmonized System (GHS).[1][2] However, as
with any laboratory chemical, appropriate precautions must be taken to minimize exposure.
The primary physical form of this compound is a solid powder.[2]

The recommended Personal Protective Equipment (PPE) for handling D-Methionine-N-fmoc-
d3 is summarized below. This is based on best practices for similar Fmoc-protected amino
acids.[3][4][5]
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PPE Category Item Specifications & Rationale

) Safety glasses with side Essential to protect eyes from
Eye and Face Protection ) ) )
shields or goggles.[3] any airborne dust particles.

Prevents direct skin contact.

] ] Gloves should be inspected
) Chemical-resistant gloves
Hand Protection o before use and removed
(e.g., nitrile).[3] ) )
properly to avoid skin

contamination.[4]

] Protects skin and clothing from
Body Protection Laboratory coat.[3][4] ] o
potential contamination.

A dust mask may be used if
significant dust is generated
) ) Not generally required under during handling.[3] Work
Respiratory Protection ]
normal use.[3] should be conducted in a well-
ventilated area or a fume

hood.[1][4]

Operational Handling and Storage

Proper handling and storage are crucial to maintain the chemical integrity of D-Methionine-N-
fmoc-d3 and ensure the safety of laboratory personnel.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store in a cool, dry, and well-ventilated place at room temperature.[1][6]

Keep the container tightly closed to prevent moisture absorption.[4]

The compound is stable under recommended storage conditions.[6]

Handling Procedures:
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» Ventilation: Always handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of any dust.[1][4]

e Avoid Dust Formation: Exercise care to avoid the formation of dust and aerosols during
weighing and transferring the solid.[1][4]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, before breaks, and before leaving the laboratory.[4]

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory where this
chemical is handled.[4]

Disposal Plan

The disposal of D-Methionine-N-fmoc-d3 and any contaminated materials must be handled
responsibly to prevent environmental contamination.

Solid Waste Disposal:

e Solid D-Methionine-N-fmoc-d3 waste should be disposed of as chemical waste.[3] It should
not be mixed with general laboratory trash.[3]

o Collect the solid waste in a designated and clearly labeled hazardous waste container.[3]

e The label should include the full chemical name, "Hazardous Waste," and the accumulation
start date.[3]

Contaminated Materials:

e Any materials that have come into contact with the chemical, such as gloves, weighing
paper, and empty product containers, should be disposed of as contaminated waste in the
same designated hazardous waste container.[3]

Waste Collection and Final Disposal:

» Store the sealed waste container in a designated satellite accumulation area, away from
drains and incompatible materials.[3]
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» Arrange for pickup and disposal by a licensed chemical waste disposal company, following
your institution's specific procedures.[3]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling and disposal of D-
Methionine-N-fmoc-d3.
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Caption: Workflow for safe handling and disposal of D-Methionine-N-fmoc-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12415456#personal-protective-equipment-for-
handling-d-methionine-n-fmoc-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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